N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H16F3N3O4S/c16-15(17,18)11-3-1-2-4-12(11)26(22,23)19-9-13-20-14(21-25-13)10-5-7-24-8-6-10/h1-4,10,19H,5-9H2
• InChI Key: ASOFDNBTTOULLK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)CNS(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C15H16F3N3O4S
• Molecular Weight: 391.4 g/mol

Description

N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H16F3N3O4S and its molecular weight is 391.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization for Therapeutic Potential

Several studies have synthesized and characterized derivatives of benzenesulfonamide for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral agents. For instance, Küçükgüzel et al. (2013) described the synthesis of novel celecoxib derivatives that exhibited anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting their potential as therapeutic agents (Küçükgüzel et al., 2013).

Herbicidal and Antimicrobial Applications

Benzenesulfonamide derivatives have also been explored for their herbicidal and antimicrobial activities. Eussen et al. (1990) reported on N-(2-pyrazolin-1-ylformyl) benzenesulfonamides as a new group of compounds with interesting herbicidal activity, particularly as post-emergence activity on dicotyledonous weed species (Eussen et al., 1990). Additionally, Hassan (2013) synthesized new pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties that were evaluated for their antibacterial and antifungal activities, highlighting the potential for such compounds in combating microbial infections (Hassan, 2013).

Anti-inflammatory and Analgesic Effects

The research by Lobo et al. (2015) focused on the synthesis of 3(5)-(trifluoromethyl)pyrazolylbenzenesulfonamides and their effects on a pathological pain model in mice. The study found that certain compounds exhibited anti-hyperalgesic action and anti-edematogenic effects without causing locomotive disorders in animals, making them comparable to Celecoxib in an arthritic pain model (Lobo et al., 2015).

Antitubercular Agents

Shingare et al. (2018) synthesized benzene sulfonamide pyrazole thio-oxadiazole hybrids and evaluated their antimicrobial and antitubercular activity. Several compounds demonstrated promising activity against E. coli, P. Aeruginosa, S. Aureus, and S. Pyogenes, as well as against tubercular strain H37Rv, suggesting their potential as antimicrobial and antitubercular agents (Shingare et al., 2018).